![molecular formula C21H24N4O3 B2652781 1-(2-Oxo-2-(3-(pyridin-4-yloxy)piperidin-1-yl)ethyl)-3-phenylimidazolidin-2-one CAS No. 2034276-03-2](/img/structure/B2652781.png)
1-(2-Oxo-2-(3-(pyridin-4-yloxy)piperidin-1-yl)ethyl)-3-phenylimidazolidin-2-one
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Description
1-(2-Oxo-2-(3-(pyridin-4-yloxy)piperidin-1-yl)ethyl)-3-phenylimidazolidin-2-one is a chemical compound that belongs to the class of imidazolidinones. It is commonly used in scientific research for its various biochemical and physiological effects.
Scientific Research Applications
Antimicrobial Applications
Piperazinyl oxazolidinone derivatives, including structures similar to the compound , have been evaluated for their antibacterial properties. These compounds are active against gram-positive organisms, including methicillin-resistant Staphylococcus aureus (MRSA), and selected anaerobic organisms. For example, studies have discovered compounds with potent in vivo efficacy comparable to linezolid, a known antibacterial agent, highlighting their potential as novel antibacterial therapies (Tucker et al., 1998).
Anticancer Applications
Synthesis and evaluation of thiazolidinone derivatives, particularly those containing the piperidinyl moiety, have shown promising results against aldose reductase, a target for cancer therapy. The design and synthesis of such derivatives aim at identifying potent inhibitors that could be further modified for enhanced anticancer activity. This area of research underscores the potential of these compounds in developing new anticancer therapies (Areal et al., 2012).
Antituberculosis Applications
Thiazole-aminopiperidine hybrid analogues have been designed and synthesized as inhibitors of Mycobacterium tuberculosis GyrB, demonstrating significant antituberculosis activity. These compounds showcase a promising approach in the fight against tuberculosis, offering a new avenue for therapeutic intervention (Jeankumar et al., 2013).
Anti-Inflammatory Applications
The quest for safer anti-inflammatory drugs has led to the investigation of novel compounds, including benzimidazole piperidine and phenoxy pyridine derivatives. These compounds exhibit high selectivity against COX-2, demonstrating potential as new nonsteroidal anti-inflammatory drugs (NSAIDs) with favorable safety profiles. Their efficacy and safety have been validated through various biological assays, marking a significant step forward in inflammatory therapy (Burayk et al., 2022).
properties
IUPAC Name |
1-[2-oxo-2-(3-pyridin-4-yloxypiperidin-1-yl)ethyl]-3-phenylimidazolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O3/c26-20(16-24-13-14-25(21(24)27)17-5-2-1-3-6-17)23-12-4-7-19(15-23)28-18-8-10-22-11-9-18/h1-3,5-6,8-11,19H,4,7,12-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCXUCSLSDWFHGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CN2CCN(C2=O)C3=CC=CC=C3)OC4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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